Cas no 1805638-06-5 (Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate)

Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate
-
- Inchi: 1S/C11H9FN2O4/c1-2-18-10(15)5-7-3-4-9(14(16)17)8(6-13)11(7)12/h3-4H,2,5H2,1H3
- InChI Key: BQLIYQLXULJYFM-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=C(C=CC=1CC(=O)OCC)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 1.7
- Topological Polar Surface Area: 95.9
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A015021281-500mg |
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate |
1805638-06-5 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
Alichem | A015021281-1g |
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate |
1805638-06-5 | 97% | 1g |
1,564.50 USD | 2021-06-18 | |
Alichem | A015021281-250mg |
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate |
1805638-06-5 | 97% | 250mg |
489.60 USD | 2021-06-18 |
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate Related Literature
-
Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
-
Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
-
Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
Additional information on Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate
Comprehensive Overview of Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate (CAS No. 1805638-06-5)
Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate (CAS No. 1805638-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, fluoro, and nitro functional groups, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to serve as a versatile intermediate in the development of small-molecule inhibitors and fluorinated pharmaceuticals.
The compound's molecular structure, featuring a phenylacetate backbone with strategically placed substituents, allows for selective reactivity in cross-coupling reactions and nucleophilic substitutions. This makes Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate a critical building block in modern medicinal chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drug candidates, a hot topic in preclinical research.
In the context of green chemistry, scientists are exploring sustainable synthesis routes for 1805638-06-5 to minimize environmental impact. Questions like "How to improve the yield of Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate?" or "What catalysts enhance its selectivity?" are frequently searched in academic databases and AI-driven literature tools. The compound’s fluorine atom also aligns with the growing demand for fluorinated compounds in materials science, where they contribute to thermal stability and lipophilicity.
From an industrial perspective, CAS No. 1805638-06-5 is often discussed alongside high-value fine chemicals due to its niche applications. Its nitro group offers redox versatility, enabling transformations into amines or hydroxylamines—key steps in producing heterocyclic scaffolds. These features resonate with trends in fragment-based drug design, where modularity and functional group diversity are prioritized.
Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate, ensuring purity and consistency for research use. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are increasingly relevant for developing kinase inhibitors or GPCR modulators. Searches for "synthetic protocols for fluorophenylacetates" or "safety data of 1805638-06-5" reflect user interest in both practical and theoretical aspects.
In summary, Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate exemplifies the intersection of structural complexity and functional utility in organic synthesis. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. For researchers seeking to leverage its properties, understanding its reaction mechanisms and derivatization potential is paramount.
1805638-06-5 (Ethyl 3-cyano-2-fluoro-4-nitrophenylacetate) Related Products
- 1820704-65-1(ethyl 2-amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)
- 134441-61-5(tert-butyl (2R)-2-(hydroxymethyl)piperidine-1-carboxylate)
- 2172057-01-9(4-(4-Hydroxypiperidin-4-yl)thiane-4-carboxylic acid)
- 1481342-96-4(3-amino-1-(pyridin-4-yl)propan-1-one)
- 565207-38-7(N,N-diethyl-3-4-(prop-2-en-1-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylbenzene-1-sulfonamide)
- 1049735-43-4(4-(3,4,5-Trimethoxyphenyl)-1,3-thiazol-2-ylamine Hydrochloride)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 2137930-29-9(Ethyl 5-(fluorosulfonyl)furan-2-carboxylate)
- 1431329-65-5(4-Chloro-3-fluoro-5-(trifluoromethyl)-benzyl alcohol)
- 557-08-4(10-Undecenoic acid zinc salt)




